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Compound of Interest

Compound Name: Acetyltrimethylsilane

Cat. No.: B079254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the core properties of

Acetyltrimethylsilane (CAS 13411-48-8), a versatile organosilicon compound. This document

details its physicochemical characteristics, provides a thorough experimental protocol for its

synthesis, and explores its key applications in organic synthesis. Spectroscopic data, including

¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and mass spectrometry, are presented with

detailed interpretations to aid in the identification and characterization of this compound. This

guide is intended to be a valuable resource for researchers and professionals utilizing

Acetyltrimethylsilane in their work.

Physicochemical Properties
Acetyltrimethylsilane, also known as 1-(trimethylsilyl)ethanone, is a flammable, colorless

liquid.[1] Its fundamental physicochemical properties are summarized in the table below for

easy reference.
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Property Value Reference

CAS Number 13411-48-8 [1]

Molecular Formula C₅H₁₂OSi [1]

Molecular Weight 116.23 g/mol [1]

Boiling Point 113-114 °C [2]

Density 0.811 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.411 [2]

Flash Point 8 °C (46.4 °F) - closed cup [2]

Spectroscopic Data
The following sections provide a detailed analysis of the spectroscopic data for

Acetyltrimethylsilane, which is crucial for its identification and characterization in a laboratory

setting.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum of Acetyltrimethylsilane is characterized by two distinct singlets.

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~2.1 Singlet 3H CH₃ (Acetyl group)

~0.2 Singlet 9H
Si(CH₃)₃

(Trimethylsilyl group)

Note: The exact chemical shifts may vary slightly depending on the solvent used.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹³C NMR spectrum provides further confirmation of the structure with two signals

corresponding to the different carbon environments.
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Chemical Shift (ppm) Assignment

~230 C=O (Carbonyl group)

~ -2 Si(CH₃)₃ (Trimethylsilyl group carbons)

Note: The exact chemical shifts may vary slightly depending on the solvent used.

Infrared (IR) Spectroscopy
The IR spectrum of Acetyltrimethylsilane displays characteristic absorption bands that are

indicative of its functional groups.

Wavenumber (cm⁻¹) Intensity Assignment

~2960 Strong C-H stretch (in Si-CH₃)

~1645 Strong C=O stretch (ketone)

~1250 Strong Si-C stretch (in Si-(CH₃)₃)

~840 Strong Si-C stretch (in Si-(CH₃)₃)

Mass Spectrometry (MS)
Electron ionization mass spectrometry of Acetyltrimethylsilane results in a characteristic

fragmentation pattern that can be used for its identification.

m/z Relative Intensity Assignment

116 Moderate [M]⁺ (Molecular ion)

101 Moderate [M - CH₃]⁺

73 High [Si(CH₃)₃]⁺ (Base Peak)

43 High [CH₃CO]⁺

Experimental Protocols
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Synthesis of Acetyltrimethylsilane
The following protocol is a well-established method for the synthesis of Acetyltrimethylsilane.

Reaction Scheme:

Reactants

Product

CH3MgBr
(Methylmagnesium bromide)

Reaction(CH3)3SiCOCl
(Trimethylsilylacetyl chloride)

(CH3)3SiCOCH3
(Acetyltrimethylsilane)

Workup &
Purification

Click to download full resolution via product page

Caption: Synthesis of Acetyltrimethylsilane.

Materials:

Magnesium turnings

Anhydrous diethyl ether

Methyl iodide

Trimethylsilylacetyl chloride

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Procedure:

Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask

equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, magnesium
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turnings are suspended in anhydrous diethyl ether under a nitrogen atmosphere. A solution

of methyl iodide in anhydrous diethyl ether is added dropwise to initiate the formation of the

Grignard reagent (methylmagnesium bromide). The reaction mixture is stirred until the

magnesium is consumed.

Reaction with Acid Chloride: The Grignard solution is cooled in an ice bath. A solution of

trimethylsilylacetyl chloride in anhydrous diethyl ether is added dropwise from the dropping

funnel. The reaction mixture is stirred at room temperature for several hours.

Workup: The reaction is quenched by the slow addition of a saturated aqueous ammonium

chloride solution. The organic layer is separated, and the aqueous layer is extracted with

diethyl ether. The combined organic layers are washed with brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product is then purified by distillation

to yield pure Acetyltrimethylsilane.

Reactivity and Applications
Acetyltrimethylsilane is a valuable reagent in organic synthesis, primarily utilized in two key

areas: as a protecting group and as a precursor in carbon-carbon bond formation reactions.
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Applications of Acetyltrimethylsilane Protection Workflow C-C Bond Formation Workflow

Acetyltrimethylsilane

Protecting Group Chemistry
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Caption: Applications of Acetyltrimethylsilane.

Protecting Group Chemistry
Acetyltrimethylsilane can be used to protect hydroxyl, amino, and thiol groups. The resulting

trimethylsilyl ether, amine, or thioether is stable to a variety of reaction conditions and can be

readily cleaved when desired.
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Carbon-Carbon Bond Formation
The acetyl group of Acetyltrimethylsilane can be deprotonated with a strong base, such as

lithium diisopropylamide (LDA), to form a silicon enolate. This enolate is a powerful nucleophile

that can react with various electrophiles, including aldehydes and ketones, to form new carbon-

carbon bonds. This reactivity is particularly useful in the construction of complex organic

molecules.

Safety and Handling
Acetyltrimethylsilane is a highly flammable liquid and vapor.[2] It should be handled in a well-

ventilated area, away from ignition sources.[2] Appropriate personal protective equipment,

including safety goggles, gloves, and a lab coat, should be worn at all times. In case of fire, use

carbon dioxide, dry chemical powder, or foam.[2]

Conclusion
Acetyltrimethylsilane is a versatile and valuable reagent in organic chemistry. Its unique

combination of a reactive acetyl group and a stable trimethylsilyl moiety allows for its use in a

variety of synthetic transformations. This technical guide has provided a comprehensive

overview of its properties, synthesis, and applications, and is intended to serve as a useful

resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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